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Compound Focus: PIKfyve-IN-2
Cat. No.: S12861126

Effect of .
- Primary Role of . )
Affected Lipid PIKfyve Key Supporting Evidence
T PIKfyve

Inhibition
PI(3,5)P2 Decreased [1] PIKfyve is the sole Knock-down or inhibition of
(Phosphatidylinositol 3,5- [2] [3] kinase that PIKfyve results in loss of
bisphosphate) synthesizes PI(3,5)P2 PI(3,5)P2 [1].

from PI(3)P [1] [3].

PI(5)P Decreased [1] PIKfyve is responsible PI1(5)P is generated from
(Phosphatidylinositol 5- for virtually the entire  PI(3,5)P2 via 3-phosphatase
phosphate) cellular pool of PI(5)P  activity; PIKfyve inhibition

[1]. depletes its precursor [1].
The following diagram illustrates this core catalytic function of PIKfyve and the established downstream
consequences of its inhibition on cellular organelles.

> The PIKfyve complex synthesizes PI(3,5)P2, and its inhibition leads to characteristic enlarged

endolysosomal organelles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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